Cas no 363191-14-4 (1,4-diazabicyclo[2.2.2]octane-2-carboxylic acid)

• Product Name: 1,4-diazabicyclo[2.2.2]octane-2-carboxylic acid
• CAS No: 363191-14-4
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• MDL: MFCD16990477
• CID: 853973
• PubChem ID: 12450869
• Update Time: 2025-08-05

1,4-diazabicyclo[2.2.2]octane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,4-Diazabicyclo[2.2.2]octane-2-carboxylicacid(9CI)
• 1,4-DIAZABICYCLO[2.2.2]OCTANE-2-CARBOXYLIC ACID
• 1,4-diazabicyclo[2.2.2]octane-3-carboxylic acid
• 1,4-diazabicyclo[2.2.2]octane-2-carboxylic acid

• MDL： MFCD16990477
• Inchi： 1S/C7H12N2O2/c10-7(11)6-5-8-1-3-9(6)4-2-8/h6H,1-5H2,(H,10,11)
• InChI Key： IUCABINPROMHPV-UHFFFAOYSA-N
• SMILES： OC(C1CN2CCN1CC2)=O

Computed Properties

• Exact Mass: 156.089877630g/mol
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1,4-diazabicyclo[2.2.2]octane-2-carboxylic acid

1,4-Diazabicyclo[2.2.2]octane-2-carboxylic Acid (CAS No: 363191-14-4)

The compound 1,4-diazabicyclo[2.2.2]octane-2-carboxylic acid (CAS No: 363191-14-4) is a unique bicyclic structure with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic amines and is characterized by its rigid bicyclo[2.2.2]octane framework, which provides it with exceptional stability and reactivity. The presence of the carboxylic acid group at the 2-position further enhances its functional versatility, making it a valuable building block in organic synthesis.

Bicyclic compounds like 1,4-diazabicyclo[2.2.2]octane-2-carboxylic acid have gained considerable attention in recent years due to their ability to serve as versatile platforms for drug design and material science. The rigid structure of this compound allows for precise control over molecular interactions, which is critical in fields such as medicinal chemistry and catalysis.

Recent studies have highlighted the potential of 1,4-diazabicyclo[2.2.2]octane-2-carboxylic acid in the development of new pharmaceutical agents. Its unique combination of steric hindrance and electronic properties makes it an ideal candidate for designing bioactive molecules with high specificity and potency. Researchers have explored its use in creating inhibitors for various enzymes, including kinases and proteases, which are key targets in the treatment of diseases such as cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, 1,4-diazabicyclo[2.2.2]octane-2-carboxylic acid has shown promise in materials science. Its rigid structure and functional groups make it suitable for the synthesis of advanced materials, such as polymers and nanomaterials, with tailored properties for specific applications. For instance, derivatives of this compound have been investigated for their potential use in drug delivery systems and sensors.

The synthesis of 1,4-diazabicyclo[2.2.2]octane-2-carboxylic acid involves a series of well-established organic reactions, including cycloadditions and ring-closing metathesis. These methods allow for the efficient construction of the bicyclic framework while maintaining high yields and purity levels.

One of the most exciting developments involving 1,4-diazabicyclo[2.2.2]octane-2-carboxylic acid is its use as a chiral catalyst in asymmetric synthesis. The compound's chiral centers provide excellent enantioselectivity in various reactions, making it a valuable tool for synthesizing enantiopure compounds that are critical in drug development.

Furthermore, recent research has focused on the biological evaluation of 1,4-diazabicyclo[2.2.